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Compound of Interest

Compound Name: Ethyl 4-nitrobenzoate

Cat. No.: B195666 Get Quote

This technical guide provides an in-depth overview of the melting and boiling points of ethyl 4-
nitrobenzoate, targeted towards researchers, scientists, and professionals in drug

development. This document outlines the physical characteristics, experimental protocols for

their determination, and relevant chemical and biological pathways associated with this

compound.

Physicochemical Data of Ethyl 4-Nitrobenzoate
Ethyl 4-nitrobenzoate is a pale yellow crystalline solid.[1] Its key physical properties, the

melting and boiling points, are summarized below. The data presented reflects a range of

values reported in the literature, which is common for chemical compounds and can be

attributed to variations in experimental conditions and sample purity.
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Physical Property Value Source(s)

Melting Point 53.0 - 59.0 °C [2][3][4][5][6]

57 °C [2][7][8]

69 - 72 °C [1]

Boiling Point 182 °C [2][7][8]

186.3 °C [2]

245 - 246 °C [6]

Experimental Protocols
The following sections detail standardized methodologies for the determination of the melting

and boiling points of a crystalline organic solid such as ethyl 4-nitrobenzoate.

Melting Point Determination
The melting point of a solid is the temperature at which it transitions from a solid to a liquid

phase.[9] It is a crucial indicator of purity, with pure crystalline compounds typically exhibiting a

sharp melting range of 0.5-1.0°C.[10] Impurities tend to lower and broaden the melting point

range.[10]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)[10]

Capillary tubes (sealed at one end)[9]

Thermometer[9]

Mortar and pestle (if the sample is not a fine powder)[8]

Heating bath (e.g., mineral oil) for Thiele tube method[9]

Procedure (Capillary Method):
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Sample Preparation: A small amount of finely powdered, dry ethyl 4-nitrobenzoate is

introduced into the open end of a capillary tube.[1] The tube is then tapped gently to pack the

solid into the sealed end, forming a column of 1-2 mm in height.[1][8]

Apparatus Setup: The capillary tube is placed in the heating block of a melting point

apparatus or attached to a thermometer immersed in a heating bath (Thiele tube).[9][10]

Heating: The sample is heated rapidly to a temperature approximately 15-20°C below the

expected melting point.[9] The heating rate is then reduced to a slow and steady 1-2°C per

minute to ensure thermal equilibrium.[10]

Observation and Recording: The temperature at which the first drop of liquid appears is

recorded as the beginning of the melting range. The temperature at which the last crystal

melts is recorded as the end of the melting range.[10]

Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.[4]

Apparatus:

Small test tube or fusion tube[3]

Capillary tube (sealed at one end)[3]

Thermometer[3]

Heating bath (e.g., mineral oil in a Thiele tube or a beaker on a hot plate)[3][4]

Rubber band or thread to attach the tube to the thermometer[3]

Procedure (Micro Boiling Point Method):

Sample Preparation: A small amount (a few milliliters) of the liquid sample (melted ethyl 4-
nitrobenzoate) is placed in a small test tube.[5]
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Capillary Inversion: A capillary tube, sealed at one end, is placed inside the test tube with its

open end downwards.[6]

Apparatus Setup: The test tube is attached to a thermometer, and the assembly is immersed

in a heating bath.[3]

Heating: The bath is heated gently. As the temperature rises, air trapped in the capillary tube

will slowly bubble out.[6]

Observation and Recording: When a rapid and continuous stream of bubbles emerges from

the capillary tube, the heating is discontinued.[6] The liquid will begin to cool and contract.

The temperature at which the bubbling stops and the liquid just begins to enter the capillary

tube is recorded as the boiling point.[3][6]

Synthesis and Biological Relevance
The following diagrams illustrate a typical synthesis workflow for ethyl 4-nitrobenzoate and a

general biological pathway relevant to nitroaromatic compounds.
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Caption: A generalized workflow for the synthesis of ethyl 4-nitrobenzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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